Cas no 1013-96-3 ((2E)-3-(2-nitrophenyl)prop-2-enoic acid)

(2E)-3-(2-nitrophenyl)prop-2-enoic acid structure
1013-96-3 structure
Product Name:(2E)-3-(2-nitrophenyl)prop-2-enoic acid
CAS No:1013-96-3
MF:C9H7NO4
MW:193.156182527542
MDL:MFCD00007189
CID:83312
PubChem ID:87573708
Update Time:2024-11-26

(2E)-3-(2-nitrophenyl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

    • (E)-3-(2-Nitrophenyl)acrylic acid
    • RARECHEM BK HC T331
    • O-NITROCINNAMIC ACID
    • TRANS-3-(2-NITROPHENYL)PROPENOIC ACID
    • 2-Propenoic acid, 3-(2-nitrophenyl)-, (2E)-
    • 3-(2-Nitrophenyl)acrylic acid
    • trans-2-Nitrocinnamic Acid
    • (E)-2-Nitrocinnamic acid
    • 2-NITROCINNAMIC ACID
    • 2-Nitro-trans-cinnamicacid
    • 2-Propenoicacid, 3-(2-nitrophenyl)-, (E)-
    • Cinnamic acid, o-nitro-, (E)- (8CI)
    • Cinnamicacid, o-nitro-, trans- (7CI)
    • trans-o-Nitrocinnamic acid
    • (E)-3-(2-Nitrophenyl)-2-propenoic acid
    • AKOS BBS-00002619
    • LABOTEST-BB LT00005559
    • 2-Nitro-trans-cinnamic acid
    • Cinnamic acid, o-nitro-
    • 2-Propenoic acid, 3-(2-nitrophenyl)-
    • (2E)-3-(2-nitrophenyl)prop-2-enoic acid
    • 3-(2-Nitrophenyl)propenoic acid
    • 3-(2-Nitrophenyl)-acrylic acid
    • 3-(2-Nitrophenyl)-2-propenoic acid
    • (E)-3-(2-nitrophenyl)prop-2-enoic acid
    • Cinnamic acid, o-nitro- (6CI
    • 2-Propenoic acid, 3-(nitrophenyl)-
    • VD7QK30B69
    • EINECS 210-309-4
    • NCGC00246152-01
    • BB 0257993
    • SCHEMBL42323
    • 1013-96-3
    • N0356
    • 612-41-9
    • o-Nitrozimtsaure
    • AKOS000120412
    • MLS000775419
    • AC-20109
    • NSC-638145
    • UNII-VD7QK30B69
    • beta-2-nitro-trans-cinnamic acid
    • NS00042015
    • 3-(2-(Hydroxy(oxido)amino)phenyl)acrylic acid
    • (2E)-3-(2-nitrophenyl)acrylic acid
    • trans-3-(2-Nitrophenyl)acrylic acid
    • A897174
    • 2-NITROBENZENEPROPENOIC ACID
    • F1727-0301
    • CCRIS 1668
    • CS-W015784
    • CCRIS 2339
    • SMR000368499
    • 2-NitrocinnamicAcid
    • BBQDLDVSEDAYAA-AATRIKPKSA-
    • AMY5020
    • NSC14018
    • trans-3-(2-nitrophenyl)prop-2-enoic acid
    • NSC638145
    • EN300-17134
    • A833118
    • NSC-14018
    • AS-9704
    • Z2942852653
    • MFCD00007189
    • BAA01396
    • HMS2742K24
    • (E)-3-(2-Nitrophenyl)acrylicacid
    • J-501880
    • InChI=1/C9H7NO4/c11-9(12)6-5-7-3-1-2-4-8(7)10(13)14/h1-6H,(H,11,12)/b6-5+
    • (2E)-3-(2-Nitrophenyl)-2-propenoic acid #
    • CHEMBL1565279
    • E-3-(2-nitrophenyl)propenoic acid
    • NSC 14018
    • trans-2-Nitrocinnamic acid, 98%
    • ALBB-011739
    • BBL015183
    • STK414988
    • MDL: MFCD00007189
    • Inchi: 1S/C9H7NO4/c11-9(12)6-5-7-3-1-2-4-8(7)10(13)14/h1-6H,(H,11,12)/b6-5+
    • InChI Key: BBQDLDVSEDAYAA-AATRIKPKSA-N
    • SMILES: [O-][N+](C1C=CC=CC=1/C=C/C(=O)O)=O
    • BRN: 2211209

Computed Properties

  • Exact Mass: 193.03751
  • Monoisotopic Mass: 193.037508
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 256
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 83.1

Experimental Properties

  • Density: 1.4058 (rough estimate)
  • Melting Point: 243-245 °C(lit.)
  • Boiling Point: 383.3℃ at 760 mmHg
  • Flash Point: 171.8℃
  • Refractive Index: 1.5200 (estimate)
  • PSA: 80.44
  • LogP: 2.21580

(2E)-3-(2-nitrophenyl)prop-2-enoic acid Security Information

(2E)-3-(2-nitrophenyl)prop-2-enoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019121378-100g
(E)-3-(2-Nitrophenyl)acrylic acid
1013-96-3 95%
100g
$179.52 2023-09-04
Alichem
A019121378-500g
(E)-3-(2-Nitrophenyl)acrylic acid
1013-96-3 95%
500g
$534.29 2023-09-04
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
N0356-25G
trans-2-Nitrocinnamic Acid
1013-96-3 >98.0%(T)(HPLC)
25g
¥1530.00 2024-04-18
Chemenu
CM277382-1000g
(E)-3-(2-Nitrophenyl)acrylic acid
1013-96-3 95%
1000g
$410 2021-06-16
Ambeed
A302540-5g
(E)-3-(2-Nitrophenyl)acrylic acid
1013-96-3 98%
5g
$10.0 2024-04-26
Ambeed
A302540-10g
(E)-3-(2-Nitrophenyl)acrylic acid
1013-96-3 98%
10g
$19.0 2024-04-26
Ambeed
A302540-25g
(E)-3-(2-Nitrophenyl)acrylic acid
1013-96-3 98%
25g
$38.0 2024-04-26
Ambeed
A302540-100g
(E)-3-(2-Nitrophenyl)acrylic acid
1013-96-3 98%
100g
$90.0 2024-04-26
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
T10190-5g
(E)-2-Nitrocinnamic acid
1013-96-3 98%
5g
¥33.0 2023-09-06
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
T10190-100g
(E)-2-Nitrocinnamic acid
1013-96-3 98%
100g
¥486.0 2023-09-06
Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD